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Compound of Interest

Compound Name: (-)-Quinate

Cat. No.: B1225582

Essential Safety and Handling Guide for (-)-
Quinate

This guide provides crucial safety and logistical information for handling (-)-Quinate (quinic
acid) in a laboratory setting. Adherence to these protocols is essential for the protection of
researchers, scientists, and drug development professionals. This document outlines the
necessary personal protective equipment (PPE), safe handling procedures, and disposal plans
to minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)

(-)-Quinate is classified as an irritant to the eyes, skin, and respiratory system.[1][2] The
selection and proper use of PPE are the first lines of defense against exposure. The following
table summarizes the recommended PPE for handling (-)-Quinate.
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PPE Category

Item

Specifications and
Remarks

Eye/Face Protection

Safety Glasses or Chemical

Goggles

Wear safety glasses with side
shields or tightly fitting
chemical splash goggles.[3][4]
These should conform to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3][4] A face
shield may be appropriate for
procedures with a higher

splash risk.[3]

Skin Protection

Chemical-Resistant Gloves

Wear suitable chemical-
resistant gloves tested
according to EN 374 (Europe)
or ASTM F739 (US).[1][5]
Recommended materials for
protection against undissolved,
dry solids include
polychloroprene, nitrile rubber,
butyl rubber, and polyvinyl
chloride.[1] Always inspect
gloves for degradation before
use and wash hands

thoroughly after removal.[1]

Laboratory Coat

A clean, buttoned lab coat
must be worn to prevent skin
contact.[3] For tasks with a
higher risk of exposure,

consider an impervious apron.

Respiratory Protection

Dust Mask or Respirator

Use in a well-ventilated area to
minimize dust formation.[4][5]
If dust is generated or

ventilation is inadequate, a
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NIOSH/MSHA-approved

respirator should be worn.[4]

Note: No specific occupational exposure limits (PELs or TLVS) have been established for (-)-
Quinate by OSHA, NIOSH, or ACGIH.[3][4] Some sources refer to the limits for "Particulates
Not Otherwise Regulated".[1]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (-)-Quinate is crucial for laboratory safety.
1. Preparation and Engineering Controls:

» Ventilation: Always handle (-)-Quinate in a well-ventilated area, preferably within a chemical
fume hood, to minimize the inhalation of dust.[4][5]

o Emergency Equipment: Ensure that a calibrated and easily accessible eyewash station and
safety shower are in the immediate work area.[4]

» Spill Kit: A chemical spill kit appropriate for acidic powders should be readily available.
2. Handling the Compound:
» Avoid direct contact with skin, eyes, and clothing.[4]

e Minimize dust formation by handling the solid material carefully, such as by gentle scooping
instead of pouring from a height.

o When preparing solutions, add the (-)-Quinate powder to the solvent slowly to prevent
splashing.

e Wash hands thoroughly after handling.[3]
3. Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible substances such as strong oxidizing agents.[4]
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Disposal Plan

Proper disposal of (-)-Quinate and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Solid Waste: Collect excess (-)-Quinate powder and any contaminated disposable materials
(e.g., weighing papers, wipes) in a clearly labeled, sealed container for hazardous waste.

o Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in a
designated hazardous waste container.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as hazardous waste. Allow the container to dry completely in a fume
hood before disposal according to your institution's guidelines.

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE
when handling (-)-Quinate.
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PPE selection workflow for handling (-)-Quinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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